Cas no 1354018-72-6 ((S)-3-(6-Bromo-pyridin-2-ylsulfanyl)-pyrrolidine-1-carboxylic acid tert-butyl ester)

• Product Name: (S)-3-(6-Bromo-pyridin-2-ylsulfanyl)-pyrrolidine-1-carboxylic acid tert-butyl ester
• CAS No: 1354018-72-6
• MF: C₁₄H₁₉BrN₂O₂S
• MW: 359.281861543655
• CID: 2159267
• Update Time: 2025-10-20

(S)-3-(6-Bromo-pyridin-2-ylsulfanyl)-pyrrolidine-1-carboxylic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• (S)-3-(6-bromo-pyridin-2-ylsulfanyl)-pyrrolidine-1-carboxylic acid tert-butyl ester
• (S)-tert-Butyl 3-((6-bromopyridin-2-yl)thio)pyrrolidine-1-carboxylate
• (S)-3-(6-Bromopyridin-2-ylsulfanyl)pyrrolidine-1-carboxylic acid tert-butyl ester
• (S)-3-(6-Bromo-pyridin-2-ylsulfanyl)-pyrrolidine-1-carboxylic acid tert-butyl ester

• Inchi： 1S/C14H19BrN2O2S/c1-14(2,3)19-13(18)17-8-7-10(9-17)20-12-6-4-5-11(15)16-12/h4-6,10H,7-9H2,1-3H3/t10-/m0/s1
• InChI Key： GDQRVZIKLKMRFO-JTQLQIEISA-N
• SMILES： BrC1=CC=CC(=N1)S[C@@H]1CN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 349
• Topological Polar Surface Area: 67.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids

Additional information on (S)-3-(6-Bromo-pyridin-2-ylsulfanyl)-pyrrolidine-1-carboxylic acid tert-butyl ester

Introduction to (S)-3-(6-Bromo-pyridin-2-ylsulfanyl)-pyrrolidine-1-carboxylic acid tert-butyl ester (CAS No. 1354018-72-6)

The compound (S)-3-(6-Bromo-pyridin-2-ylsulfanyl)-pyrrolidine-1-carboxylic acid tert-butyl ester, identified by its CAS number 1354018-72-6, is a sophisticated organic molecule with significant applications in the field of pharmaceutical research and development. This compound belongs to the class of pyrrolidine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic benefits.

At the core of its molecular structure lies a pyrrolidine ring, a heterocyclic compound that serves as a crucial scaffold in medicinal chemistry. The presence of a tert-butyl ester group at the carboxylic acid position enhances the stability and solubility of the compound, making it more amenable for further chemical modifications and biological evaluations. Additionally, the incorporation of a 6-bromo-pyridin-2-ylsulfanyl moiety introduces specific electronic and steric properties that can influence its interactions with biological targets.

In recent years, there has been growing interest in pyrrolidine derivatives due to their demonstrated efficacy in various pharmacological contexts. For instance, studies have highlighted the potential of such compounds in modulating enzyme activity, particularly in the context of kinases and other signaling proteins. The chiral nature of the (S)-configuration at the pyrrolidine ring further adds to its complexity, offering a means to explore enantioselective pharmacology—a critical aspect in modern drug design.

Current research endeavors are increasingly focusing on the development of novel scaffolds that can enhance drug-like properties such as bioavailability, metabolic stability, and target specificity. The compound (S)-3-(6-Bromo-pyridin-2-ylsulfanyl)-pyrrolidine-1-carboxylic acid tert-butyl ester exemplifies this trend, as it combines structural features that are known to improve pharmacokinetic profiles. The bromo substituent on the pyridine ring, for example, can serve as a handle for further functionalization via cross-coupling reactions, enabling the synthesis of more complex derivatives with tailored biological activities.

One notable area of investigation involves the exploration of this compound as a precursor in the synthesis of small-molecule inhibitors targeting inflammatory pathways. Pyrrolidine derivatives have shown promise in modulating cytokine production and inhibiting key enzymes involved in inflammatory responses. The sulfanyl group in particular has been implicated in interactions with biological molecules, suggesting potential applications in anti-inflammatory therapies. Furthermore, the tert-butyl ester functionality provides a convenient site for derivatization, allowing researchers to fine-tune properties such as lipophilicity and binding affinity.

The synthetic accessibility of (S)-3-(6-Bromo-pyridin-2-ylsulfanyl)-pyrrolidine-1-carboxylic acid tert-butyl ester also makes it an attractive candidate for industrial-scale production. Advances in asymmetric synthesis have enabled efficient preparation of enantiomerically pure compounds like this one, reducing costs and improving yields. This is particularly important in pharmaceutical development, where scalability and cost-effectiveness are paramount considerations.

In conclusion, the compound (S)-3-(6-Bromo-pyridin-2-ylsulfanyl)-pyrrolidine-1-carboxylic acid tert-butyl ester represents a significant advancement in medicinal chemistry. Its unique structural features and versatile reactivity position it as a valuable building block for the development of novel therapeutic agents. As research continues to uncover new applications for pyrrolidine derivatives, compounds like this one are likely to play an increasingly important role in addressing unmet medical needs.